3-(4-(3-isopropoxypropyl)-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)-N-(1-phenylethyl)propanamide

• IUPAC Name: 3-[5-oxo-4-(3-propan-2-yloxypropyl)-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]-N-(1-phenylethyl)propanamide
• InChI: InChI=1S/C26H31N5O3/c1-18(2)34-17-9-16-30-25(33)21-12-7-8-13-22(21)31-23(28-29-26(30)31)14-15-24(32)27-19(3)20-10-5-4-6-11-20/h4-8,10-13,18-19H,9,14-17H2,1-3H3,(H,27,32)
• InChI Key: QRIMPWSSXVGIBH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCN1C(=O)C2=CC=CC=C2N3C1=NN=C3CCC(=O)NC(C)C4=CC=CC=C4
• Molecular Formula: C26H31N5O3
• Molecular Weight: 461.6 g/mol

Description

The compound is a derivative of [1,2,4]triazolo[4,3-a]quinoxaline. These derivatives have been studied for their DNA intercalation activities as potential anticancer agents. They have been designed, synthesized, and evaluated against various cancer cell lines.

Synthesis Analysis

The synthesis of similar compounds involves the design and creation of a set of derivatives. This process includes the bioisosteric modification of a known potent inhibitor to its bioisosteric form while maintaining other essential structural fragments for effective binding with the target.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by a [1,2,4]triazolo[4,3-a]quinazoline core. This core is modified with various substituents to create a series of derivatives.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds typically involve one-pot intermolecular annulation reactions. This method has the features of good functional group tolerance, being transition metal and external oxidant free, and easy operation.

Scientific Research Applications

Antibacterial Activity

• The compound has been investigated for its antibacterial properties. . Some of these compounds exhibited moderate to good antibacterial activities against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains. Notably, compound 2e demonstrated superior antibacterial activity, comparable to the first-line antibacterial agent ampicillin.

Mechanism of Action

The mechanism of action of these compounds is suggested to be through the binding with the active site of a target. For example, some derivatives have been found to bind with the active site of histone acetyltransferase PCAF.

Future Directions

The future directions in the research of these compounds could involve the design, synthesis, and evaluation of more derivatives to identify more potent compounds. Additionally, further studies could be conducted to understand their mechanism of action and to evaluate their druggability.